N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C18H18N2O3S/c1-22-13-6-3-12(4-7-13)5-10-17(21)20-18-19-15-9-8-14(23-2)11-16(15)24-18/h3-4,6-9,11H,5,10H2,1-2H3,(H,19,20,21)
• InChI Key: RXPVZUJVYCOGMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)propanamide, commonly known as MMB-2201, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential applications in scientific research. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, which are responsible for mediating the effects of the endocannabinoid system in the body. In

Mechanism of Action

MMB-2201 acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed throughout the body. Activation of these receptors leads to a variety of physiological effects, including analgesia, anti-inflammatory effects, and modulation of mood and behavior. MMB-2201 has been shown to have higher affinity for the CB1 receptor than the CB2 receptor, which may account for its psychoactive effects.
Biochemical and Physiological Effects
MMB-2201 has been shown to have a variety of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and modulation of mood and behavior. It has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMB-2201 in lab experiments is its potent agonist activity at the CB1 and CB2 receptors, which allows for precise modulation of the endocannabinoid system. However, one of the limitations of using MMB-2201 is its potential for psychoactive effects, which may confound experimental results. Careful dosing and monitoring of experimental animals is necessary to ensure accurate interpretation of results.

Future Directions

There are many future directions for research on MMB-2201, including its potential as a therapeutic agent for a variety of conditions. Its potent analgesic and anti-inflammatory effects make it a promising candidate for the treatment of chronic pain and inflammation. Additionally, its neuroprotective effects may have implications for the treatment of neurodegenerative diseases. Further research is needed to fully understand the potential therapeutic applications of MMB-2201.

Scientific Research Applications

MMB-2201 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. Its potent agonist activity at the CB1 and CB2 receptors makes it a valuable tool for investigating the effects of cannabinoid receptor activation in vitro and in vivo. MMB-2201 has been used to study the effects of cannabinoid receptor activation on pain, inflammation, anxiety, and addiction.